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Compound of Interest

Compound Name: Triphenyl Phosphate

Cat. No.: B132455

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical safety and
handling information for Triphenyl Phosphate (TPP), a compound commonly used as a
plasticizer and flame retardant. For laboratory and drug development professionals, a thorough
understanding of this substance's properties and potential hazards is paramount for ensuring a
safe working environment and accurate experimental outcomes. This document synthesizes
key data from various material safety data sheets and scientific resources, presenting it in a
clear and accessible format for the scientific community.

Chemical and Physical Properties

Triphenyl phosphate is a colorless, crystalline solid.[1][2][3] A summary of its key physical and
chemical properties is presented in Table 1. Understanding these properties is crucial for safe
storage, handling, and in the event of a spill.
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Property Value Source(s)
Chemical Formula C1sH1504P [3][4]
Molecular Weight 326.28 g/mol

Appearance Colorless, crystalline

powder/flakes

Odorless or faint phenol-like

Odor
odor

Melting Point 48-50 °C (lit.)

Boiling Point 244 °C at 10 mmHg (lit.)

Flash Point 220 °C (closed cup)

Vapor Pressure 1.3 mm Hg at 200 °C

Water Solubility Insoluble (0.0019 g/L at 20 °C)
Soluble in alcohol, benzene,

Solubility in Organic Solvents chloroform, ether, and
acetone.

Density 1.2055 g/cm3

Toxicological Data

Triphenyl phosphate exhibits low acute oral and dermal toxicity. However, it is classified as
very toxic to aquatic life, with long-lasting effects.

Acute Toxicity
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Endpoint Species Route Value Source(s)
LD50 Rat Oral > 20,000 mg/kg
LD50 Mouse Oral 1320 mg/kg
LD50 Rabbit Dermal > 7,900 mg/kg
Rainbow Trout
LC50 (Oncorhynchus Aquatic 0.4 mg/L (96 h)
mykiss)
Water Flea ]
EC50 Aquatic 1 mg/L (48 h)

(Daphnia magna)

Health Effects

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation. Some evidence suggests a potential for skin
sensitization, though the incidence is low.

Eye Contact: May cause eye irritation.
Ingestion: May be harmful if swallowed.

Chronic Exposure: High or repeated exposure may affect the peripheral nervous system,
potentially causing weakness and poor coordination.

Occupational Exposure Limits

Several organizations have established occupational exposure limits for triphenyl phosphate

to protect workers from potential health effects.
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Limit (Time-Weighted

Organization Average) Source(s)
OSHA (PEL) 3 mg/m3 (8-hour)

ACGIH (TLV) 3 mg/m3 (8-hour)

NIOSH (REL) 3 mg/m3 (10-hour)

Experimental Protocols: A Methodological Overview

While specific, detailed experimental protocols are proprietary to the testing laboratories, the
methodologies for key toxicological endpoints generally follow standardized guidelines from
organizations like the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50)

The acute oral toxicity of triphenyl phosphate is typically determined using a method similar to
OECD Test Guideline 401 (Acute Oral Toxicity) or OECD Test Guideline 420 (Acute Oral
Toxicity - Fixed Dose Procedure). A general workflow for such an experiment is outlined below.
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Preparation Phase Dosing & Observation Analysis Phase

Animal Acclimatization Fasting Admini:

tration of TPP Clinical Observation Observation Period Necropsy

(e-g., Rats, 5-7 days) (Overnight before dosing) (Gavage, graded doses) (Mortality, clinical signs, body weight changes) (Typically 14 days) (All animals)

Experimental Setup

Acclimatization of Test Organisms

Exposure & Observation
(e.g., Rainbow Trout, Daphnia magna)

Monitoring of Water Quality Parameters
(pH, temperature, dissolved oxygen)

Preparation of Test Solutions
(Graded concentrations of TPP)

Introduction of Organisms to Test Solutions Data Analysis

Observation for Mortality/Immobilization Calculation of LC50/EC50

(e.g., at 24, 48, 72, 96 hours) (Probit analysis or other statistical methods)
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Eye Proteciion
safey gasses with side-shields o goggles)

Ensure Adequate Ventilation & Wear Appropriate PPE

Avoid Dust Formation

:

Sweep or Vacuum Spilled Material

:

Collect in a Suitable, Closed Container for Disposal

:

Clean Spill Area with Soap and Water

Dispose of Waste in Accordance with Local Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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